5alpha-Pregnan-20-one,6alpha-epoxy-3beta-hydroxy-, acetate
5alpha-Pregnan-20-one,6alpha-epoxy-3beta-hydroxy-, acetate
Brand Name:
Vulcanchem
CAS No.:
14148-09-5
VCID:
VC20980339
InChI:
InChI=1S/C23H34O4/c1-13(24)17-5-6-18-16-11-20-23(27-20)12-15(26-14(2)25)7-10-22(23,4)19(16)8-9-21(17,18)3/h15-20H,5-12H2,1-4H3/t15-,16-,17+,18-,19-,20-,21+,22+,23-/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)O4)C
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
5alpha-Pregnan-20-one,6alpha-epoxy-3beta-hydroxy-, acetate
CAS No.: 14148-09-5
Cat. No.: VC20980339
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14148-09-5 |
|---|---|
| Molecular Formula | C23H34O4 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | [(1S,2R,5S,7R,9S,11S,12S,15S,16S)-15-acetyl-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-yl] acetate |
| Standard InChI | InChI=1S/C23H34O4/c1-13(24)17-5-6-18-16-11-20-23(27-20)12-15(26-14(2)25)7-10-22(23,4)19(16)8-9-21(17,18)3/h15-20H,5-12H2,1-4H3/t15-,16-,17+,18-,19-,20-,21+,22+,23-/m0/s1 |
| Standard InChI Key | JRCRFBRVIWOWLF-HPHOVTADSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4[C@@]5([C@@]3(CC[C@@H](C5)OC(=O)C)C)O4)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)O4)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)OC(=O)C)C)O4)C |
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